Everolimus(RAD-001)

Oral bioavailability Pharmacokinetics Formulation selection
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C53H83NO14
Molecular Weight 958.2 g/mol
Cat. No. B15750681
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Technical Parameters


Basic Identity
Product NameEverolimus(RAD-001)
Molecular FormulaC53H83NO14
Molecular Weight958.2 g/mol
Structural Identifiers
InChIInChI=1S/C53H83NO14/c1-32-16-12-11-13-17-33(2)44(63-8)30-40-21-19-38(7)53(62,68-40)50(59)51(60)54-23-15-14-18-41(54)52(61)67-45(35(4)28-39-20-22-43(66-25-24-55)46(29-39)64-9)31-42(56)34(3)27-37(6)48(58)49(65-10)47(57)36(5)26-32/h11-13,16-17,27,32,34-36,38-41,43-46,48-49,55,58,62H,14-15,18-26,28-31H2,1-10H3/b13-11+,16-12-,33-17+,37-27+/t32-,34-,35-,36-,38-,39+,40+,41+,43-,44+,45+,46-,48-,49+,53-/m1/s1
InChIKeyHKVAMNSJSFKALM-CPXURSODSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Everolimus (RAD-001): Chemical Identity & Key Differences


Everolimus (RAD-001) is the 40-O-(2-hydroxyethyl) derivative of sirolimus (rapamycin), belonging to the rapalog subclass of allosteric mTORC1 inhibitors [1]. The C40 hydroxyethyl modification enhances hydrophilicity relative to the parent compound, producing distinct pharmacokinetic and pharmacodynamic properties without altering the core FKBP12-binding mechanism [1]. Everolimus binds FKBP12 with an IC50 of 1.6–2.4 nM in cell-free competitive binding assays , and the resulting FKBP12-everolimus complex allosterically inhibits mTOR complex 1 (mTORC1) [1]. Unlike sirolimus, everolimus also exhibits meaningful inhibitory activity toward mTORC2 at clinically relevant concentrations [1]. It is approved by the FDA for multiple oncology indications including advanced hormone receptor-positive/HER2-negative breast cancer, pancreatic neuroendocrine tumors, renal cell carcinoma, and tuberous sclerosis complex (TSC)-associated subependymal giant cell astrocytoma (SEGA) and renal angiomyolipoma, as well as for organ rejection prophylaxis in transplant recipients [1][2].

mTORC1/mTORC2 dual inhibition tool compound for pathway crosstalk studies
Distinct oral pharmacokinetic profile supports exposure-response modeling research
Differential brain penetration and mitochondrial distribution enable CNS model exploration

Everolimus vs. Rapalogs: Structural & Clinical Differentiation


Despite sharing a common macrolide core scaffold and an allosteric FKBP12-mTORC1 inhibitory mechanism, everolimus, sirolimus, temsirolimus, and ridaforolimus are not interchangeable compounds [1]. The C40 2-hydroxyethyl group on everolimus sterically alters protein interactions, resulting in approximately 3-fold lower affinity for FKBP12 compared with sirolimus, ~75% plasma protein binding (vs. ~92% for sirolimus), and a 3-fold lower rate of hepatic metabolism [1][2]. These molecular differences propagate into clinically meaningful pharmacokinetic divergence: everolimus exhibits approximately 33% higher oral bioavailability than sirolimus (20% vs. 15% for tablet formulations), a terminal half-life less than half that of sirolimus (28 ± 7 h vs. 62 ± 16 h), and reaches steady state in 4 days versus 6 days [1]. Temsirolimus, by contrast, is an intravenous prodrug requiring hepatic activation to sirolimus with 100% bioavailability but a distinct dosing schedule (weekly vs. daily) [2]. Ridaforolimus carries a substantially higher stomatitis burden (54.76% incidence) [3]. Furthermore, everolimus uniquely antagonizes cyclosporine-induced mitochondrial toxicity in brain tissue whereas sirolimus enhances it [1][4], and whole-proteome analysis reveals that everolimus engages the ubiquitin-proteasome system in a manner not shared by rapamycin or temsirolimus [5]. These data collectively demonstrate that procurement specifications must be compound-specific.

Everolimus (RAD-001)
Shorter half-life, faster steady state, twice-daily dosing; dual mTORC1/2 inhibition; antagonizes calcineurin inhibitor mitochondrial toxicity
Sirolimus / Temsirolimus / Ridaforolimus
Longer half-life, loading dose required; sirolimus primarily mTORC1; sirolimus enhances mitochondrial toxicity; proteasome engagement absent; higher stomatitis burden
PK/PD mismatch
Oral bioavailability, protein binding, and hepatic metabolism differ significantly; half-life and steady-state timelines are not interchangeable
Off-target profile
Ubiquitin-proteasome system engagement and mitochondrial protection are unique; proteomic response pattern clusters with bortezomib, not other rapalogs

Everolimus: Quantitative Evidence & Differentiation


Oral Bioavailability Advantage

Everolimus tablet formulations exhibit approximately 20% oral bioavailability compared with approximately 15% for sirolimus tablets, representing a ~33% relative increase [1][2]. This difference is attributed to the C40 2-hydroxyethyl group which increases hydrophilicity and alters substrate specificity for intestinal efflux transporters—sirolimus is a substrate for an additional efflux system for which everolimus is not recognized [1]. In rats, the oral bioavailability of everolimus (16%) was significantly higher than that of sirolimus (10%) in a direct comparative pharmacokinetic study [1].

Oral Bioavailability
Head-to-head
Everolimus ~20% (humans)
vs
Sirolimus ~15% (humans)
Reported ~33% relative increase; oral exposure model review
Efflux transporter differential recognition; formulation context
Oral bioavailability Pharmacokinetics Formulation selection

Half-Life & Steady-State Kinetics

Everolimus exhibits a terminal elimination half-life of 28 ± 7 hours compared with 62 ± 16 hours for sirolimus, a 55% reduction [1]. This translates into clinically relevant differences in dosing logistics: everolimus requires twice-daily maintenance dosing without a loading dose and reaches steady state within 4 days, whereas sirolimus is dosed once daily, requires a loading dose (3× maintenance dose) for rapid target attainment, and reaches steady state only by day 6 without a loading dose [1]. The shorter half-life also enables faster washout upon discontinuation and more rapid response to dose adjustments during therapeutic drug monitoring [1][2].

Half-Life & Steady State
Head-to-head
28 ± 7 h (EVR) vs 62 ± 16 h (SRL)
Steady state: 4 days vs 6 days; no loading dose required for EVR
Supports pharmacokinetic model differentiation; dosing schedule context
Faster washout and dose titration responsiveness
Terminal half-life Steady state Therapeutic drug monitoring

Brain Penetration Advantage

In a direct comparative study in mice, everolimus achieved a brain-to-plasma ratio of 0.016 compared with 0.0057 for rapamycin, representing a 2.8-fold higher relative brain penetration [1]. While both compounds exhibit poor absolute CNS penetration, the differential is consistent with the clinical observation that everolimus is specifically FDA-approved for CNS indications—SEGA associated with TSC—whereas sirolimus lacks this regulatory approval [2]. The comparative data table from Gradaus et al. independently corroborates 'increased CNS penetration compared with sirolimus' for everolimus [3]. At the subcellular level, everolimus, but not sirolimus, distributes into brain mitochondria at therapeutically relevant concentrations, providing an additional mechanistic basis for differential CNS activity [4].

Brain Penetration
Head-to-head
Everolimus Brain:plasma 0.016
vs
Rapamycin 0.0057
2.8-fold higher ratio; supports CNS model selection
Mitochondrial distribution in brain tissue noted
Brain penetration Blood-brain barrier CNS mTOR inhibition

mTORC2 Inhibitory Potency

At equi-effective trough blood concentrations typically maintained in transplant patients, everolimus was markedly more effective than sirolimus in inhibiting class-I-stimulated mTORC2 activation by dissociating Rictor and Sin1 from mTOR, leading to more effective inhibition of AKT phosphorylation (Ser473) and ERK phosphorylation—an ability that sirolimus lacked [1]. This differential mTORC2 engagement has implications for endothelial cell function and transplant vasculopathy, with the study authors concluding that everolimus may confer better therapeutic effects than sirolimus in preventing chronic antibody-mediated rejection [1]. Comparative data tables independently note that everolimus is a 'Pan-mTOR inhibitor (inhibits both mTORC1 and mTORC2)' whereas sirolimus is primarily an mTORC1 inhibitor [2].

mTORC2 Inhibition
Head-to-head
Everolimus Inhibits mTORC2 → AKT/ERK
vs
Sirolimus Lacks mTORC2 inhibition
Dual mTORC1/2 profile context; pathway-response interpretation
Rictor/Sin1 dissociation observed at clinical concentrations
mTORC2 inhibition AKT phosphorylation ERK signaling

Stomatitis Risk Comparison

In a comprehensive systematic review aggregating data from 20,915 patients across 135 clinical studies, the incidence of all-grade stomatitis was 25.07% (3,959/15,787) for everolimus, compared with 27.02% (724/2,679) for temsirolimus and 54.76% (598/1,092) for ridaforolimus [1]. This represents a 7.2% relative reduction versus temsirolimus and a 54.2% relative reduction versus ridaforolimus. Stomatitis is a dose-limiting toxicity for mTOR inhibitors in oncology that drives treatment interruptions and quality-of-life decrements [1]. Notably, sirolimus in the transplant setting has been associated with stomatitis rates approaching 42% [2], placing everolimus's 25% incidence at the lower end of the rapalog class spectrum.

Stomatitis Incidence
Cross-study
Everolimus 25.1% < Temsirolimus 27.0% < Ridaforolimus 54.8%
Reported class-ranking for oral tolerability endpoint
20,915 patients, 135 studies; oncology context
Stomatitis Oral mucositis Tolerability

Ubiquitin-Proteasome System & Mitochondrial Protection

Whole-proteome expression analysis in A549 lung adenocarcinoma cells revealed that the cellular response to everolimus treatment is strikingly different from that of rapamycin and temsirolimus [1]. In cluster analysis, the effect of everolimus clustered with bortezomib, a well-established proteasome inhibitor, rather than with other rapalogs. Everolimus treatment resulted in significantly elevated total ubiquitin levels and increased K48-linked polyubiquitination, consistent with proteasomal degradation bottleneck [1]. Simultaneously, everolimus antagonized cyclosporine-induced inhibition of mitochondrial energy metabolism—preserving ATP levels at 91 ± 7% of control—whereas sirolimus enhanced cyclosporine-induced mitochondrial suppression (glutamate oxidation: 60 ± 4%, NAD+: 45 ± 5% of control; p < 0.02 vs. cyclosporine alone) [2]. Furthermore, everolimus alone stimulated mitochondrial high-energy metabolism (elevated phosphocreatine and NAD/NADH), while sirolimus reduced it [2][3].

Proteasome & Mitochondria
Head-to-head
Everolimus Clusters with bortezomib; elevates K48-Ub; preserves ATP 91% with CsA
vs
Rapamycin/Temsirolimus Distinct cluster; enhances mitochondrial suppression
Unique off-target profile for combination research design
Proteasome engagement and mitochondrial protection are everolimus-specific
Ubiquitin-proteasome system Mitochondrial metabolism Off-target effects

Everolimus (RAD-001): Research & Industrial Applications


CNS-Targeted Research: SEGA & Epilepsy

Everolimus is the mTOR inhibitor of choice for CNS-targeted preclinical and clinical research programs based on its 2.8-fold higher brain-to-plasma ratio (0.016 vs. 0.0057 for rapamycin) [1], its unique ability to distribute into brain mitochondria at therapeutic concentrations [2], and its FDA approval for TSC-associated SEGA—an indication for which sirolimus lacks regulatory approval [3]. The differentiated mTORC2 inhibitory activity of everolimus may also contribute to anti-epileptogenic effects that are under active investigation [1].

Calcineurin Inhibitor Combination Therapy

In transplant immunosuppression regimens combining mTOR inhibitors with cyclosporine or tacrolimus, everolimus is the preferred rapalog because it antagonizes rather than enhances calcineurin inhibitor-induced mitochondrial toxicity. Sirolimus enhances cyclosporine-induced suppression of brain mitochondrial metabolism (glutamate oxidation reduced to 60 ± 4% and NAD+ to 45 ± 5% of control), whereas everolimus preserves ATP at 91 ± 7% of control [2]. Everolimus also reduces cyclosporine concentrations in brain mitochondria, while sirolimus increases them [2][4]. The lower CsA–everolimus pharmacokinetic interaction (AUC increase 168% vs. 230% for sirolimus) further supports this combination preference [4].

Oral Tolerability for Chronic Dosing

For oncology indications requiring long-term daily oral mTOR inhibition—such as hormone receptor-positive/HER2-negative breast cancer maintenance therapy—everolimus offers the lowest stomatitis incidence among rapalogs at 25.07%, compared with 27.02% for temsirolimus and 54.76% for ridaforolimus [5]. Combined with its convenient twice-daily oral dosing without need for a loading dose, faster time to steady state (4 days vs. 6 days for sirolimus), and shorter half-life (28 ± 7 h vs. 62 ± 16 h) enabling faster resolution of toxicity upon dose interruption [4], everolimus is the most clinically manageable rapalog for chronic oral oncology use.

Proteasome-Targeted Combination Research

The discovery that everolimus uniquely engages the ubiquitin-proteasome system (UPS)—clustering with bortezomib rather than with rapamycin or temsirolimus in whole-proteome analysis—opens a specific research application space for everolimus that is not applicable to other rapalogs [6]. The elevated K48-linked polyubiquitination and total ubiquitin accumulation observed with everolimus suggest potential synthetic lethal or synergistic strategies when combined with proteasome inhibitors or other UPS-modulating agents, a rationale that cannot be extrapolated from sirolimus or temsirolimus data [6].

Application
Selection Property
Validation Focus
CNS mTOR pathway research
Brain-to-plasma ratio context
Blood-brain barrier penetration model review
Calcineurin inhibitor combination studies
Mitochondrial toxicity antagonism
ATP preservation and CsA interaction endpoints
Chronic oral mTOR inhibition models
Tolerability endpoint ranking
Stomatitis incidence and steady-state kinetics review
Proteasome-targeted combination research
Ubiquitin-proteasome engagement
K48-polyubiquitin and proteomic cluster validation

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

43 linked technical documents
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